2'-Ethyl-2,2,2-trifluoroacetophenone
Overview
Description
2,2,2-Trifluoroacetophenone is an organic compound used as a building block in organic synthesis . It’s the starting material for the synthesis of 3-trifluoromethyl-3-phenyldiazirine .
Synthesis Analysis
This compound undergoes asymmetric reduction with optically active Grignard reagent to form 2,2,2-trifluoro-1-phenylethanol . It also undergoes condensation with biphenyl, terphenyl, a mixture of biphenyl with terphenyl, phenyl ether, and diphenoxybenzophenone to form new aromatic 3F polymers .
Molecular Structure Analysis
The molecular formula of 2,2,2-Trifluoroacetophenone is C8H5F3O . The average mass is 174.120 Da and the monoisotopic mass is 174.029251 Da .
Chemical Reactions Analysis
2,2,2-Trifluoroacetophenone is used as an organocatalyst for the oxidation of tertiary amines and azines to N-oxidesalkenes .
Physical And Chemical Properties Analysis
The compound has a density of 1.3±0.1 g/cm3, a boiling point of 165.5±0.0 °C at 760 mmHg, and a vapor pressure of 1.9±0.3 mmHg at 25°C . The enthalpy of vaporization is 40.2±3.0 kJ/mol, and the flash point is 41.7±0.0 °C .
Scientific Research Applications
1. Catalysis and Chemical Synthesis
2,2,2-Trifluoroacetophenone is used as a catalyst and a reactant in chemical synthesis. It is involved in the enantioselective hydrogenation of aryl-substituted trifluoroacetophenones, showcasing the influence of substituent groups on the rate and selectivity of reactions. The compound also plays a role in the synthesis of novel cyclohexane-1,3-dione derivatives, indicating its utility in creating diverse chemical structures (Arx et al., 2001), (Kalbagh et al., 2020).
2. Green Chemistry and Catalysis
The substance is recognized as an efficient organocatalyst for the environmentally friendly epoxidation of alkenes, offering a greener approach to chemical transformations. It promotes chemoselective oxidation in high to quantitative yields, highlighting its potential in sustainable chemistry applications (Limnios & Kokotos, 2014).
3. Material Science and Polymer Research
2,2,2-Trifluoroacetophenone has been used in material science, particularly in the immobilization of ketones on poly(ethylene glycol) for alkene epoxidation reactions. This demonstrates its role in developing functional materials and catalysts for chemical processes (Kan & Toy, 2004).
4. Sensing Technologies
This compound is part of the design of fluorescence "turn-on" sensors for carboxylate anions. It shows significant potential in analytical chemistry for detecting and measuring specific substances, aided by its fluorescence properties (Kim & Ahn, 2008).
Safety and Hazards
properties
IUPAC Name |
1-(2-ethylphenyl)-2,2,2-trifluoroethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F3O/c1-2-7-5-3-4-6-8(7)9(14)10(11,12)13/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQJPNNHULDCRPO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1C(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80592039 |
Source
|
| Record name | 1-(2-Ethylphenyl)-2,2,2-trifluoroethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80592039 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
204439-99-6 |
Source
|
| Record name | 1-(2-Ethylphenyl)-2,2,2-trifluoroethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80592039 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[(3-Methylpiperidin-1-yl)methyl]-2-furoic acid](/img/structure/B1319945.png)
![N-(4-Aminophenyl)-2-[2-(tert-butyl)phenoxy]-acetamide](/img/structure/B1319972.png)
